Cas no 1401448-32-5 (1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid)

• Product Name: 1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid
• CAS No: 1401448-32-5
• MF: C₁₂H₁₆BNO₂
• MW: 217.071943283081
• MDL: MFCD29053886
• CID: 5189551
• Update Time: 2025-07-02

1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid
• 1-Benzyl-1,2,5,6-tetrahydropyridine-3-yl]boronic acid
• Boronic acid, B-[1,2,5,6-tetrahydro-1-(phenylmethyl)-3-pyridinyl]-
• [1-Benzyl-1,2,5,6-tetrahydropyridine-3-yl]boronic acid

• MDL： MFCD29053886
• Inchi： 1S/C12H16BNO2/c15-13(16)12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-3,5-7,15-16H,4,8-10H2
• InChI Key： AOTXSRBMRLXIOH-UHFFFAOYSA-N
• SMILES： B(C1=CCCN(CC2=CC=CC=C2)C1)(O)O

Additional information on 1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid

Professional Introduction to 1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic Acid (CAS No. 1401448-32-5)

1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number CAS No. 1401448-32-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a benzyl substituent and a tetrahydropyridine core, make it a valuable building block for the development of novel therapeutic agents.

The< strong>tetrahydropyridine scaffold is particularly noteworthy due to its prevalence in many pharmacologically relevant compounds. This moiety is often found in drugs targeting central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The boronic acid functionality at the 3-position of the tetrahydropyridine ring enhances the compound's reactivity, making it an excellent candidate for Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for various diseases. Among these, compounds targeting protein-protein interactions have emerged as a promising therapeutic strategy. The< strong>1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid structure provides a versatile platform for designing molecules that can modulate such interactions. For instance, derivatives of this compound have shown potential in inhibiting kinases and other enzymes involved in cancer progression.

The< strong>CAS No. 1401448-32-5 identifier ensures that researchers can reliably obtain and utilize this compound for their studies. Its synthesis involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The benzyl group not only serves as a protecting group but also contributes to the overall solubility and bioavailability of the final products.

One of the most compelling aspects of< strong>1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid is its utility in drug discovery pipelines. Boronic acids are well-known for their ability to participate in stable yet reversible coordination with metals and other biomolecules. This property has been exploited in the development of protease inhibitors and other targeted therapies. The tetrahydropyridine core further enhances binding affinity by providing specific interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of< strong>1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid with various protein targets. These simulations have guided the design of more potent and selective analogs. For example, modifications to the benzyl group have been shown to improve metabolic stability while maintaining pharmacological activity.

The< strong>Suzuki-Miyaura cross-coupling reaction remains one of the most frequently used transformations in medicinal chemistry due to its broad substrate scope and high yields. The boronic acid derivative derived from< strong>CAS No. 1401448-32-5 is an ideal reagent for this reaction, allowing for the rapid construction of complex molecular architectures. This has been particularly useful in generating libraries of compounds for high-throughput screening.

In conclusion, 1-benzyl-1,2,5,6-tetrahydropyridin-3-yl-3-boronic acid represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.